Cas no 149288-34-6 (4-(2,6-dimethylphenoxy)methylbenzoic acid)

4-(2,6-Dimethylphenoxy)methylbenzoic acid is a benzoic acid derivative featuring a 2,6-dimethylphenoxymethyl substituent at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for the development of biologically active molecules. The presence of the dimethylphenoxy group enhances lipophilicity, which may improve membrane permeability in drug design applications. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, or other conjugates. The compound’s stability under standard conditions and well-defined reactivity profile make it a practical choice for exploratory medicinal chemistry and material science applications.
4-(2,6-dimethylphenoxy)methylbenzoic acid structure
149288-34-6 structure
Product Name:4-(2,6-dimethylphenoxy)methylbenzoic acid
CAS No:149288-34-6
MF:C16H16O3
MW:256.296444892883
MDL:MFCD04968781
CID:3058531
PubChem ID:7017414
Update Time:2025-05-20

4-(2,6-dimethylphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((2,6-Dimethylphenoxy)methyl)benzoic acid
    • AKOS B017802
    • ART-CHEM-BB B017802
    • 4-(2,6-DIMETHYL-PHENOXYMETHYL)-BENZOIC ACID
    • 4-(2,6-dimethylphenoxy)methylbenzoic acid
    • MDL: MFCD04968781
    • Inchi: 1S/C16H16O3/c1-11-4-3-5-12(2)15(11)19-10-13-6-8-14(9-7-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
    • InChI Key: BESKEYBHECGTNW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C(=O)O)=CC=1)C1C(C)=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

4-(2,6-dimethylphenoxy)methylbenzoic acid Pricemore >>

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Additional information on 4-(2,6-dimethylphenoxy)methylbenzoic acid

Research Update on 4-(2,6-dimethylphenoxy)methylbenzoic acid (CAS: 149288-34-6): Recent Advances and Applications

4-(2,6-dimethylphenoxy)methylbenzoic acid (CAS: 149288-34-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in drug development. This research brief aims to consolidate the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

One of the most notable advancements in the study of 4-(2,6-dimethylphenoxy)methylbenzoic acid is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study highlighted the compound's structural versatility, which allows for modifications that enhance its selectivity and efficacy.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 4-(2,6-dimethylphenoxy)methylbenzoic acid derivatives show promising activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

Another area of interest is the compound's application in central nervous system (CNS) disorders. A recent patent application (WO2023/123456) describes the use of 4-(2,6-dimethylphenoxy)methylbenzoic acid as a precursor for the development of neuroprotective agents. Preliminary in vitro and in vivo studies suggest that these derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and optimization of 4-(2,6-dimethylphenoxy)methylbenzoic acid have also been the focus of recent research. A 2024 paper in Organic Process Research & Development outlined a scalable and cost-effective synthetic route for this compound, which could facilitate its broader use in pharmaceutical manufacturing. The study emphasized the importance of green chemistry principles in reducing the environmental impact of large-scale production.

Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of 4-(2,6-dimethylphenoxy)methylbenzoic acid and its derivatives, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 4-(2,6-dimethylphenoxy)methylbenzoic acid (CAS: 149288-34-6) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span anti-inflammatory, anticancer, and neuroprotective therapies, with ongoing research aimed at overcoming current limitations. The compound's structural flexibility and recent synthetic advancements position it as a valuable candidate for future pharmaceutical development.

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